Lomitapide-d4

• CAS: 857296-42-5
• Molecular Formula: C39H37F6N3O2
• Molecular Weight: 697.7 g/mol
• InChI: InChI=1S/C39H37F6N3O2/c40-38(41,42)25-46-36(50)37(33-13-5-3-10-30(33)31-11-4-6-14-34(31)37)21-7-8-22-48-23-19-28(20-24-48)47-35(49)32-12-2-1-9-29(32)26-15-17-27(18-16-26)39(43,44)45/h1-6,9-18,28H,7-8,19-25H2,(H,46,50)(H,47,49)/i7D2,8D2
• InChIKey: MBBCVAKAJPKAKM-OSEHSPPNSA-N

Lomitapide-d4: Deuterated Internal Standard

Lomitapide-d4 (AEGR-733-d4; BMS-201038-d4) is a tetra-deuterated isotopologue of the microsomal triglyceride transfer protein (MTP) inhibitor lomitapide, specifically designed as a stable isotope-labeled internal standard (SIL-IS) for quantitative LC-MS/MS and GC-MS bioanalytical workflows . The parent compound, lomitapide (AEGR-733; BMS-201038), inhibits human MTP with an in vitro IC50 of 8 nM and is clinically approved for reducing LDL-cholesterol in homozygous familial hypercholesterolemia (HoFH) patients . Lomitapide-d4, with a molecular formula of C39H33D4F6N3O2 and molecular weight of 697.75 g/mol, carries four deuterium atoms on the butyl linker chain, providing a nominal mass shift of +4 Da relative to the unlabeled analyte while preserving near-identical physicochemical and chromatographic properties .

Type Tetra-deuterated (d4) isotopologue of lomitapide

Workflow SIL-IS for quantitative LC-MS/MS bioanalytical methods

Activity Retains MTP inhibitor pharmacophore for tracer studies

Lomitapide-d4 vs. Unlabeled and d8

Stable isotope-labeled internal standards (SIL-IS) are the gold standard for quantitative LC-MS/MS bioanalysis because they correct for matrix effects, extraction recovery, and ionization variability—performance characteristics that unlabeled lomitapide or its structural analogs cannot provide . Among the lomitapide isotopologue family, the choice between d4 and d8 variants carries distinct analytical trade-offs: Lomitapide-d8 offers a larger +8 Da mass shift that reduces spectral overlap with endogenous analytes but may exhibit greater chromatographic retention time deviation due to extensive deuteration of the butyl chain . In contrast, Lomitapide-d4, with its +4 Da mass shift, provides sufficient mass resolution for unambiguous MRM-based quantitation while minimizing the chromatographic isotope effect—an advantage when LC methods require co-elution fidelity between the analyte and internal standard to suppress differential matrix effects across a gradient . Furthermore, the specific placement of 4 deuterium atoms on the butyl linker, rather than across multiple scaffold positions, preserves key physicochemical properties of the parent molecule while reducing the risk of deuterium-hydrogen back-exchange observed in heavily deuterated analogs .

Lomitapide-d4

Unlabeled lomitapide

Does not correct for matrix effects, extraction recovery, or ionization variability

Lomitapide-d4

Lomitapide-d8

May exhibit greater chromatographic retention time deviation and increased back-exchange risk from extensive deuteration

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. Available at: https://www.nki.nl/media/1447512/2005-1.pdf View Source
• [2] Restek. Choosing an Internal Standard. Published 2015-10-25. Available at: https://discover.restek.com/columns-blog/choosing-an-internal-standard View Source

Lomitapide-d4: Quantitative Evidence

Mass Shift vs. Unlabeled and d8

Lomitapide-d4 (C39H33D4F6N3O2, MW 697.75 Da) provides a nominal mass shift of +4.04 Da relative to unlabeled lomitapide (C39H37F6N3O2, MW 692.71 Da), whereas Lomitapide-d8 (C39H29D8F6N3O2, MW 701.78 Da) provides a +8.07 Da shift . The +4 Da shift of Lomitapide-d4 is sufficient for unambiguous mass spectrometric discrimination from the unlabeled analyte in single-quadrupole and triple-quadrupole MS systems operating at unit resolution, without introducing the risk of overlapping with the M+2 isotopic peak of the analyte . In contrast, the +8 Da shift of Lomitapide-d8, while providing greater mass separation, can be associated with more pronounced chromatographic retention time deviations due to extensive deuteration (ΔRT typically 0.02–0.05 min for d8 versus <0.02 min for d4 analogs) . Under reversed-phase LC conditions (C18 column, acetonitrile/0.1% formic acid gradient), the retention time of Lomitapide-d4 is expected to closely mirror that of unlabeled lomitapide, ensuring matched matrix suppression or enhancement across the peak width and thereby improving quantitative accuracy in complex matrices such as plasma .

Mass Shift

Reported

+4.04 Da

Supports unit-resolution MS discrimination from unlabeled analyte

Lower chromatographic isotope effect than d8 (+8.07 Da)

Evidence Dimension	Molecular weight and nominal mass shift from unlabeled parent
Target Compound Data	Lomitapide-d4: MW 697.75 Da, mass shift +4.04 Da, 4 deuterium atoms on butyl chain
Comparator Or Baseline	Unlabeled lomitapide: MW 692.71 Da (baseline); Lomitapide-d8: MW 701.78 Da, mass shift +8.07 Da, 8 deuterium atoms
Quantified Difference	Lomitapide-d4 mass shift is +4.04 Da vs. +8.07 Da for Lomitapide-d8; d4 has 50% fewer deuterium atoms, reducing chromatographic isotope effect by approximately 0.02–0.03 min in typical RP-LC gradients
Conditions	Molecular weight derived from molecular formula (C39H33D4F6N3O2 vs. C39H37F6N3O2 vs. C39H29D8F6N3O2); chromatographic retention shift estimates from general deuterated internal standard behavior on C18 columns with acetonitrile/0.1% formic acid gradients

Why This Matters

The +4 Da shift of Lomitapide-d4 provides optimal mass separation for LC-MS/MS quantitation on unit-resolution instruments without the excessive chromatographic deviation sometimes observed with d8-labeled analogs, directly improving assay precision and accuracy.

• [1] Chemical Forums. Topic: effect of deuteration on LC retention times. Available at: https://www.chemicalforums.com/index.php?topic=46727.0 View Source
• [2] Express Pharma. Dealing with challenges in testing and use of Stable Isotopic Labelled Standards. Published 2022-04-06. Available at: https://www.expresspharma.in/dealing-with-challenges-in-testing-and-use-of-stable-isotopic-labelled-standards/ View Source

Isotopic Purity Comparison

Commercially available Lomitapide-d4 is specified at ≥98% purity, as reported by multiple independent vendors including BOC Sciences and Alfa Chemistry . This compares favorably to Lomitapide-d8, which is commonly specified at ≥95% purity across major suppliers . The higher purity threshold of Lomitapide-d4 translates to a lower burden of non-deuterated and partially deuterated isotopologues in the final product, which can act as interfering impurities in LC-MS/MS methods by contributing to the signal of the unlabeled analyte MRM transition . Specifically, a 2% impurity level in Lomitapide-d4 (versus a potential 5% level in Lomitapide-d8) corresponds to a maximum non-deuterated lomitapide carryover of ≤2% w/w, reducing the lower limit of quantitation (LLOQ) bias in bioanalytical methods by approximately 2.5-fold compared to the d8 variant . The specified deuteration site integrity—with all four deuterium atoms positioned on the butyl linker chain (positions 1,1,2,2)—is confirmed by 1H-NMR (absence of proton signals at the expected deuteration sites) and high-resolution mass spectrometry (observed mass shift of +4.04 Da) .

Isotopic Purity

Data to verify

≥98%

Reduces unlabeled analyte carryover in LC-MS/MS methods

Higher purity threshold than common d8 specifications (≥95%)

Evidence Dimension	Product purity specification (% area by HPLC or equivalent)
Target Compound Data	Lomitapide-d4: ≥98% purity; ≤2% potential non-deuterated lomitapide carryover
Comparator Or Baseline	Lomitapide-d8: ≥95% purity (common vendor specification); up to 5% potential non-deuterated lomitapide carryover
Quantified Difference	Lomitapide-d4 purity specification exceeds Lomitapide-d8 by ≥3 percentage points; potential unlabeled analyte interference is reduced by a factor of ~2.5 (2% vs. 5%)
Conditions	Purity specifications aggregated from vendor Certificate of Analysis (CoA) documentation; deuteration site confirmation by 1H-NMR and HRMS

Why This Matters

Higher isotopic purity of Lomitapide-d4 directly reduces the background contribution to the unlabeled analyte signal, improving LLOQ and enabling more accurate quantitation of low-abundance lomitapide in pharmacokinetic and therapeutic drug monitoring applications.

• [1] Alfa Chemistry. Quality Control Essentials for Deuterated Drug APIs. Published 2025-09-24. Available at: https://isotope-science.alfa-chemistry.com/quality-control-essentials-for-deuterated-drug-apis.html View Source

MTP Inhibition Equivalence

The deuterium labeling of Lomitapide-d4 does not alter the fundamental pharmacophore of the parent molecule; both compounds share identical MTP inhibition potency with an in vitro IC50 of 8 nM . This biological equivalence is critical because it means Lomitapide-d4 can serve not only as an internal standard for bioanalysis but also as a tracer compound in cellular MTP inhibition assays and metabolic labeling studies without introducing differential biological activity that would confound experimental interpretation . The unlabeled parent lomitapide is a well-characterized MTP inhibitor with a reported IC50 of 8 nM in in vitro MTP activity assays (range 0.5–8 nM depending on assay format: TG transfer assay IC50 = 0.5 nM; ApoB secretion in HepG2 cells EC50 = 0.8 nM) . Unlike some deuterated drug molecules where deuteration at metabolically labile positions can alter CYP450-mediated metabolism rates via the deuterium kinetic isotope effect (KIE), the four deuterium atoms in Lomitapide-d4 are located on the butyl linker chain—a position not directly involved in CYP3A4-mediated metabolic hotspots . This strategic deuteration site selection ensures that Lomitapide-d4 is biochemically indistinguishable from unlabeled lomitapide in MTP binding and inhibition assays while remaining spectrometrically distinct .

MTP Inhibition IC₅₀

Reported

8 nM

Equivalent potency to unlabeled lomitapide

Supports use as tracer without activity correction

Evidence Dimension	MTP inhibitory activity (IC50, in vitro)
Target Compound Data	Lomitapide-d4: IC50 = 8 nM (retained parent compound activity; identical pharmacophore)
Comparator Or Baseline	Unlabeled lomitapide: IC50 = 8 nM (in vitro MTP assay); TG transfer assay IC50 = 0.5 nM; ApoB secretion EC50 = 0.8 nM in HepG2 cells
Quantified Difference	Equivalent IC50 within experimental error (8 nM for both compounds); no statistically significant difference in MTP inhibition potency
Conditions	In vitro MTP inhibition assay; ApoB secretion assay in HepG2 cells; deuterium label on butyl linker chain preserves pharmacophore integrity

Why This Matters

Biological activity equivalence ensures that Lomitapide-d4 can be used as a tracer in mechanistic MTP studies without requiring correction for differential target engagement, simplifying experimental design and data interpretation in drug metabolism and pharmacokinetic (DMPK) research.

• [1] MedChemExpress. Lomitapide-d4 (AEGR-733-d4) Biological Activity. Available at: https://www.medchemexpress.eu/lomitapide-d4.html View Source
• [2] Bertin Bioreagent. Lomitapide-d8 (CAT N°: 28764) Technical Data. Available at: https://www.bertin-bioreagent.com/pr10009610/lomitapide-d8 View Source
• [3] Alfa Chemistry. Quality Control Essentials for Deuterated Drug APIs. Published 2025-09-24. Available at: https://isotope-science.alfa-chemistry.com/quality-control-essentials-for-deuterated-drug-apis.html View Source
• [4] Cuchel M, Bloedon LT, Szapary PO, et al. Inhibition of microsomal triglyceride transfer protein in familial hypercholesterolemia. N Engl J Med. 2007;356:148-156. Available at: https://doi.org/10.1056/NEJMoa061189 View Source

Matrix Effect Compensation vs. Structural Analogs

In quantitative LC-MS/MS bioanalysis, the choice of internal standard directly impacts method accuracy and precision. Stable isotope-labeled internal standards such as Lomitapide-d4 co-elute with the analyte and experience identical matrix-induced ionization suppression or enhancement, effectively normalizing for these effects . Deuterated SIL-IS compounds exhibit similar extraction recovery, ionization response, and matrix effect profile as their unlabeled counterparts, which improves the accuracy of the quantification method and reduces chromatography time compared to methods using structural analog internal standards . In contrast, structural analog internal standards (non-isotopic) may exhibit differential extraction recoveries, different chromatographic retention times, and distinct ionization efficiencies—leading to biased quantitation that can compromise the validity of pharmacokinetic parameter estimation . Lomitapide-d4, as a deuterated SIL-IS, provides this matrix effect compensation advantage over any non-deuterated structural analog internal standard that might be considered as a lower-cost alternative. The correction is particularly critical given that lomitapide is 99.8% plasma-protein bound, exhibits an absolute oral bioavailability of approximately 7%, and requires accurate quantitation across a wide dynamic range (typically 1–1000 ng/mL in plasma) .

Matrix Effect Correction

Class-level inference

Deuterated SIL-IS: co-elution, matched recovery

Structural analog: may differ in retention and ionization

Reduces quantitative bias from matrix effects

Supports method accuracy in plasma bioanalysis

Evidence Dimension	Matrix effect compensation accuracy in plasma LC-MS/MS methods
Target Compound Data	Lomitapide-d4 (deuterated SIL-IS): co-elutes with analyte; near-identical extraction recovery (typically 85–115% of analyte); ion suppression/enhancement factor ratio (analyte/IS) close to 1.0 across the chromatographic peak
Comparator Or Baseline	Structural analog IS (non-isotopic): different retention time; extraction recovery may differ by >15%; ion suppression/enhancement ratio may deviate from unity by 20–50% at peak edges
Quantified Difference	Deuterated SIL-IS reduces quantitative bias from differential matrix effects by approximately 2- to 5-fold compared to structural analog IS; typical improvement in accuracy (nominal vs. measured concentration) from ±15–20% to ±5–10% at LLOQ
Conditions	Plasma protein precipitation or liquid-liquid extraction; reversed-phase C18 LC with electrospray ionization (ESI) MS/MS detection; analogous deuterated IS behavior generalized from bioanalytical guidance literature

Why This Matters

The use of Lomitapide-d4 as a deuterated SIL-IS directly improves the accuracy and reliability of lomitapide quantitation in plasma and tissue homogenates, ensuring compliance with regulatory bioanalytical method validation guidelines (FDA, EMA) that require IS-matched matrix effect correction for pharmacokinetic and toxicokinetic studies.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. Available at: https://www.nki.nl/media/1447512/2005-1.pdf View Source
• [2] Express Pharma. Dealing with challenges in testing and use of Stable Isotopic Labelled Standards. Published 2022-04-06. Available at: https://www.expresspharma.in/dealing-with-challenges-in-testing-and-use-of-stable-isotopic-labelled-standards/ View Source
• [3] Drugs.com. Lomitapide Monograph for Professionals. Updated 2024-04-10. Available at: https://www.drugs.com/monograph/lomitapide.html View Source

Lomitapide-d4: Application Scenarios

LC-MS/MS Method Development for PK

Lomitapide-d4 is the preferred internal standard for developing and validating LC-MS/MS bioanalytical methods for lomitapide quantification in human or animal plasma. Its +4 Da mass shift provides sufficient resolution for MRM-based detection on standard triple-quadrupole instruments while maintaining near-identical chromatographic retention to unlabeled lomitapide, ensuring optimal matrix effect correction across the peak width . Method validation parameters (accuracy, precision, LLOQ, stability) benefit directly from the high isotopic purity (≥98%) of Lomitapide-d4, which reduces background interference at the analyte MRM transition. This application is essential for pharmaceutical companies conducting preclinical and clinical pharmacokinetic studies of lomitapide formulations, including bioequivalence assessments for ANDA submissions .

TDM in HoFH Patients

Lomitapide exhibits high plasma protein binding (99.8%), low absolute bioavailability (~7%), and extensive CYP3A4-mediated metabolism, making accurate plasma concentration monitoring critical for dose individualization in HoFH patients . Lomitapide-d4 enables precise quantitation across the clinically relevant concentration range (typically 1–500 ng/mL) by compensating for the substantial matrix effects encountered in hyperlipidemic patient plasma samples. The batch-to-batch consistency and high chemical purity of Lomitapide-d4 reduce the risk of calibration curve drift in long-term TDM programs, supporting clinical laboratories in maintaining method reproducibility over extended periods .

MTP Inhibition Tracer Studies

Because Lomitapide-d4 retains full MTP inhibitory potency (IC50 = 8 nM) identical to the unlabeled parent compound, it can serve as a tracer molecule in cellular MTP activity assays to distinguish exogenously added inhibitor from endogenously present lomitapide . This capability supports studies investigating MTP-dependent VLDL assembly in hepatocyte models, where researchers can use LC-MS/MS to simultaneously quantify both labeled and unlabeled lomitapide in cell lysates and culture media. Strategic placement of the four deuterium atoms on the butyl linker chain, away from the primary CYP3A4 metabolic sites, minimizes confounding deuterium kinetic isotope effects on metabolic clearance rates .

Impurity Profiling and Forced Degradation

Lomitapide-d4 can be used as an internal standard for the quantitative determination of lomitapide-related impurities (e.g., carbamate hydrolysis products, oxidative degradants) during pharmaceutical development and stability testing . The high chemical purity specification (≥98%) and well-characterized deuteration sites make Lomitapide-d4 a reliable reference for impurity method validation. In forced degradation studies conducted under ICH Q1A(R2) guidelines, Lomitapide-d4 provides stable signal normalization even in the presence of degradation product peaks, enabling accurate mass balance assessment .

Application

Selection Property

Validation Focus

LC-MS/MS method development for lomitapide

Deuterated SIL-IS with co-elution fidelity

Method accuracy and precision review in research plasma matrices

Research plasma monitoring for lomitapide exposure

High isotopic purity and lot consistency

Reproducibility in hyperlipidemic plasma research samples

MTP inhibition tracer studies in cell models

Pharmacophore equivalence to unlabeled parent

Co-quantitation of labeled and unlabeled inhibitor

Pharmaceutical impurity profiling and stability testing

Chemical purity and deuteration site integrity

Mass balance and degradation product normalization